O,O-Diethyl chlorothiophosphate
O,O-Diethyl chlorothiophosphate
Diethylthiophosphoryl chloride appears as a colorless to light amber liquid with a disagreeable odor. Insoluble in water but soluble in most organic solvents. May be highly toxic and irritating to the eyes and lungs. Used as an intermediate for pesticides, as an oil and gasoline additive, and as a flame retardant.
Brand Name:
Vulcanchem
CAS No.:
2524-04-1
VCID:
VC0041372
InChI:
InChI=1S/C4H10ClO2PS/c1-3-6-8(5,9)7-4-2/h3-4H2,1-2H3
SMILES:
CCOP(=S)(OCC)Cl
Molecular Formula:
C4H10ClO2PS
Molecular Weight:
188.61 g/mol
O,O-Diethyl chlorothiophosphate
CAS No.: 2524-04-1
Reference Standards
VCID: VC0041372
Molecular Formula: C4H10ClO2PS
Molecular Weight: 188.61 g/mol
CAS No. | 2524-04-1 |
---|---|
Product Name | O,O-Diethyl chlorothiophosphate |
Molecular Formula | C4H10ClO2PS |
Molecular Weight | 188.61 g/mol |
IUPAC Name | chloro-diethoxy-sulfanylidene-λ5-phosphane |
Standard InChI | InChI=1S/C4H10ClO2PS/c1-3-6-8(5,9)7-4-2/h3-4H2,1-2H3 |
Standard InChIKey | KMJJJTCKNZYTEY-UHFFFAOYSA-N |
SMILES | CCOP(=S)(OCC)Cl |
Canonical SMILES | CCOP(=S)(OCC)Cl |
Boiling Point | 49 °C BELOW 1 MM HG; FP: BELOW -75 °C >110 °C |
Colorform | COLORLESS TO LIGHT AMBER LIQUID |
Density | 1.196 AT 25 °C/25 °C Relative density (water = 1): 1.19 |
Flash Point | 92 °C c.c. |
Physical Description | Diethylthiophosphoryl chloride appears as a colorless to light amber liquid with a disagreeable odor. Insoluble in water but soluble in most organic solvents. May be highly toxic and irritating to the eyes and lungs. Used as an intermediate for pesticides, as an oil and gasoline additive, and as a flame retardant. COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
Description | Diethylthiophosphoryl chloride appears as a colorless to light amber liquid with a disagreeable odor. Insoluble in water but soluble in most organic solvents. May be highly toxic and irritating to the eyes and lungs. Used as an intermediate for pesticides, as an oil and gasoline additive, and as a flame retardant. |
Shelf Life | STABLE AT ROOM TEMP; SLOWLY ISOMERIZES AT 100 °C |
Solubility | INSOL IN WATER; SOL IN MOST ORG SOLVENTS Solubility in water: reaction |
Synonyms | Diethyl phosphorochloridothioate; Diethyl phosphorochlorothioate; Diethyl phosphorothiochloridate; Diethyl phosphorothionochloridate; Diethyl thiophosphoryl Chloride; NSC 43776; O,O-Diethyl chloridophosphorothioate; O,O-Diethyl chloridothionophosphat |
Vapor Pressure | Vapor pressure, Pa at 50 °C: 190 |
PubChem Compound | 17305 |
Last Modified | Nov 11 2021 |
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